N-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl}butanamide

• IUPAC Name: N-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl]butanamide
• InChI: InChI=1S/C19H19N3O2/c1-3-6-17(23)20-16-8-5-4-7-15(16)19-21-18(22-24-19)14-11-9-13(2)10-12-14/h4-5,7-12H,3,6H2,1-2H3,(H,20,23)
• InChI Key: XNRMSYRPLAAQJP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• CAS No.: 1092341-70-2

Description

The compound is an organic molecule that contains an oxadiazole ring (a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom) and an amide group (a carbonyl group (C=O) attached to a nitrogen atom). The presence of these functional groups could potentially give the compound interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring and the amide group would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the reactivity of its functional groups. The oxadiazole ring and the amide group could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the oxadiazole ring and the amide group could affect the compound’s solubility, boiling point, and melting point.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Without specific safety data for this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future research directions for this compound could include studying its synthesis, its chemical reactivity, its physical and chemical properties, and its biological activity. Additionally, it could be interesting to explore its potential applications in areas such as medicinal chemistry or material science.